ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate

• IUPAC Name: ethyl 3-phenyl-2-[[2-(5-phenyltetrazol-2-yl)acetyl]amino]propanoate
• InChI: InChI=1S/C20H21N5O3/c1-2-28-20(27)17(13-15-9-5-3-6-10-15)21-18(26)14-25-23-19(22-24-25)16-11-7-4-8-12-16/h3-12,17H,2,13-14H2,1H3,(H,21,26)
• InChI Key: HXTGZTVXRCOEQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

Ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate, also known as EPTP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EPTP is a tetrazole-containing derivative of phenylalanine, which is commonly used in the synthesis of peptides and proteins.

Scientific Research Applications

Ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate has been studied for its potential applications in scientific research, particularly in the field of drug discovery. It has been shown to exhibit inhibitory effects on certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This makes ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate a potential candidate for the development of drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate involves its interaction with the active site of the target enzyme, leading to the inhibition of its activity. This inhibition can be reversible or irreversible, depending on the specific enzyme and the concentration of ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate used.
Biochemical and Physiological Effects
ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate has been shown to exhibit a range of biochemical and physiological effects, including inhibition of enzyme activity, modulation of neurotransmitter levels in the brain, and potential anti-inflammatory effects. These effects are being studied for their potential therapeutic applications in various diseases and disorders.

Advantages and Limitations for Lab Experiments

Ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate has several advantages for use in lab experiments, including its ease of synthesis and potential applications in drug discovery. However, there are also limitations to its use, including potential toxicity and limited availability.

Future Directions

There are several future directions for the study of ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate, including further investigation into its potential therapeutic applications, optimization of its synthesis method, and exploration of its interactions with other enzymes and compounds. Additionally, the development of new derivatives of ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate may lead to the discovery of novel drugs with even greater efficacy and specificity.
Conclusion
In conclusion, ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate is a promising compound with potential applications in scientific research, particularly in the field of drug discovery. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate and its derivatives for the development of new drugs and therapies.